Tannins

Tannins are a diverse group of polyphenolic compounds widely found in plant tissues, including seeds, barks, leaves, and fruits. These natural compounds play crucial roles in various industries due to their unique properties. In the leather industry, tannins act as primary agents for softening and coloring leather products, enhancing their durability and appearance. In food processing, tannins are used to improve texture and color stability in beverages, confectionery, and pharmaceutical applications. Additionally, tannins have antioxidant properties, making them valuable in nutraceuticals and cosmetics where they can help protect against oxidative stress. Due to their astringent taste and ability to bind with proteins, tannins are also utilized in wine production for flavor and color stabilization. Overall, the versatility of tannins makes them indispensable across multiple sectors, from traditional manufacturing to modern biotechnology applications.